Cas no 6598-63-6 (C.I.Direct Orange 102)
C.I.Direct Orange 102 structure
Product Name:C.I.Direct Orange 102
CAS No:6598-63-6
MF:C34H21N6Na3O11S2
MW:822.663457632065
CID:512261
PubChem ID:135445700
Update Time:2024-12-09
C.I.Direct Orange 102 Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[2-[1-hydroxy-6-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naphthalenyl]diazenyl]-,sodium salt (1:3)
- Benzoic acid,4-[2-[1-hydroxy-6-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino...
- Benzoic acid,4-[2-[1-hydroxy-6-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naph
- CALCOMINE ORANGE 2RS
- DIRECT ORANGE 102
- abcolorangews
- C.I. Direct Orange 102
- Einecs 229-539-1
- DDAKEWKAVXSFFE-YVSKIULDSA-N
- benzoicacid,4-[[1-hydroxy-6-[[[[5-hydroxy-6-(phenylazo)-7-sulfo-2-naphthaleny
- Benzoicacid,4-[[1-hydroxy-6-[[[[5-hydroxy-6-(phenylazo)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naphthalenyl]azo]-,trisodiumsalt
- trisodium 4-[[1-hydroxy-6-[[[[5-hydroxy-6-(phenylazo)-7-sulphonato-2-naphthyl]amino]carbonyl]amino]-3-sulphonato-2-naphthyl]azo]benzoate
- Benzoic acid, 4-[[1-hydroxy-6-[[[[5-hydroxy-6-(phenylazo)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naphthalenyl]azo]-, trisodium salt
- Direct orange 102 (C.I. 29156)
- 83221-74-3
- Benzoic acid, 4-((1-hydroxy-6-((((5-hydroxy-6-(phenylazo)-7-sulfo-2-naphthalenyl)amino)carbonyl)amino)-3-sulfo-2-naphthalenyl)azo)-, sodium salt
- C.I. Direct orange 102
- EINECS 280-253-3
- Benzoic acid,4-[2-[1-hydroxy-6-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naphthalenyl]diazenyl]-,sodium salt(1:3)
- 6598-63-6
- trisodium;4-[[1-hydroxy-6-[(5-hydroxy-6-phenyldiazenyl-7-sulfonatonaphthalen-2-yl)carbamoylamino]-3-sulfonatonaphthalen-2-yl]diazenyl]benzoate
- MFCD00010252
- W-110167
- p-((1-Hydroxy-6-((((5-hydroxy-6-(phenylazo)-7-sulpho-2-naphthyl)amino)carbonyl)amino)-3-sulpho-2-naphthyl)azo)benzoic acid, sodium salt
- C.I.Direct orange 102 (C.I. 29156)
- C.I.Direct Orange 102
-
- Inchi: 1S/C34H24N6O11S2.3Na/c41-31-25-12-10-23(14-19(25)16-27(52(46,47)48)29(31)39-37-21-4-2-1-3-5-21)35-34(45)36-24-11-13-26-20(15-24)17-28(53(49,50)51)30(32(26)42)40-38-22-8-6-18(7-9-22)33(43)44;;;/h1-17,41-42H,(H,43,44)(H2,35,36,45)(H,46,47,48)(H,49,50,51);;;/q;3*+1/p-3/b39-37+,40-38+;;;
- InChI Key: NEXGZHJENSOMLV-WFQXTUNASA-K
- SMILES: C12C=CC(NC(=O)NC3C=CC4=C(O)C(/N=N/C5=CC=CC=C5)=C(S([O-])(=O)=O)C=C4C=3)=CC1=CC(S([O-])(=O)=O)=C(/N=N/C1C=CC(C([O-])=O)=CC=1)C=2O.[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 822.04000
- Monoisotopic Mass: 822.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 56
- Rotatable Bond Count: 11
- Complexity: 1790
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 295A^2
Experimental Properties
- Density: 1.65[at 20℃]
- Boiling Point: 1287.32℃[at 101 325 Pa]
- PSA: 302.32000
- LogP: 8.35830
- Solubility: 182.6μg/L at 25℃
C.I.Direct Orange 102 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C262995-10g |
C.I.Direct Orange 102 |
6598-63-6 | 10g |
$ 45.00 | 2022-04-01 | ||
| TRC | C262995-25g |
C.I.Direct Orange 102 |
6598-63-6 | 25g |
$ 60.00 | 2022-04-01 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03892-25g |
Benzoic acid,4-[2-[1-hydroxy-6-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-sulfo-2-naphthalenyl]diazenyl]-,sodium salt (1:3) |
6598-63-6 | 25g |
¥708.0 | 2021-09-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-214655-25 g |
Calcomine orange 2RS, |
6598-63-6 | 25g |
¥353.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-214655-25g |
Calcomine orange 2RS, |
6598-63-6 | 25g |
¥353.00 | 2023-09-05 |
C.I.Direct Orange 102 Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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